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Compound of Interest

Compound Name: PI4KIIIbeta-IN-10

Cat. No.: B1139376 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Phosphatidylinositol 4-kinase III beta (PI4KIIIβ) is a critical enzyme in the phosphoinositide

signaling pathway, primarily responsible for the synthesis of phosphatidylinositol 4-phosphate

(PI4P) at the Golgi apparatus. This PI4P pool is a key precursor for phosphatidylinositol 4,5-

bisphosphate (PIP2), a versatile signaling phospholipid that regulates numerous cellular

processes in neurons, including ion channel function, vesicular trafficking, and cytoskeletal

dynamics. PI4KIIIbeta-IN-10 is a potent and selective inhibitor of PI4KIIIβ, making it a valuable

tool for investigating the role of this kinase and its downstream signaling pathways in

neuroscience research. These application notes provide detailed protocols for the use of

PI4KIIIbeta-IN-10 in neuronal cultures to study its effects on neuronal viability, protein

expression, and signaling pathways.
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Property Value Reference

Target
Phosphatidylinositol 4-kinase

III beta (PI4KIIIβ)
[1]

IC50 3.6 nM [1]

Selectivity

>200-fold selective for PI4KIIIβ

over class I and class III

PI3Ks. Weak inhibition of

PI3KC2γ (~1 µM), PI3Kα (~10

µM), and PI4KIIIα (~3 µM).

<20% inhibition at

concentrations up to 20 µM for

PI4K2α, PI4K2β, and PI3Kβ.

[1]

Molecular Weight 475.58 g/mol N/A

Solubility Soluble in DMSO N/A
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Primary Neuronal Culture
(e.g., Cortical or Hippocampal)

Treat with PI4KIIIbeta-IN-10
(Varying Concentrations and Durations)

Perform Downstream Assays

Cell Viability Assay
(MTT, LDH, etc.)

Western Blot
(e.g., for p-Akt, Akt, GAPDH)

Immunocytochemistry
(e.g., for MAP2, p-Akt)

Data Analysis and Interpretation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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